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Compound of Interest

Compound Name: Monotridecyl trimellitate

Cat. No.: B15442053 Get Quote

An In-depth Technical Guide to Tridecyl
Trimellitate
A Note on Nomenclature: The term "monotridecyl trimellitate" suggests a mono-ester of

trimellitic acid. However, the widely used commercial product and the subject of extensive

research is tridecyl trimellitate, a tri-ester. This guide will focus on the latter, as it is the

compound of significant interest to researchers, scientists, and drug development

professionals. Tridecyl trimellitate is a versatile compound, primarily utilized as an emollient and

film-former in cosmetic formulations and as a plasticizer in various industrial applications.[1][2]

Core Molecular and Physical Properties
The molecular formula and weight of tridecyl trimellitate can vary depending on the specific

isomers of tridecyl alcohol used in its synthesis. This variation is reflected in the literature, with

several reported values. The most common CAS number associated with this compound is

94109-09-8.[3][4]

Molecular Identity
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Identifier Value Source(s)

Chemical Name
tri(tridecyl) benzene-1,2,4-

tricarboxylate
[4][5]

INCI Name Tridecyl Trimellitate [6]

CAS Number 94109-09-8 [3][4]

EC Number 302-446-4 [7]

Reported Molecular Formulas and Weights
Molecular Formula Molecular Weight ( g/mol ) Source(s)

C₃₉H₆₆O₆ 630.9 [8]

C₄₂H₇₈O₆ ~679 [3]

C₄₈H₈₄O₆ 757.18 [4][6][9]

The discrepancies in molecular formula and weight are primarily due to the use of different

isomers of tridecyl alcohol (a C13 alcohol) during the manufacturing process. For instance, the

C₃₉ formula corresponds to the use of decyl alcohol rather than tridecyl alcohol.[8] The C₄₈

formula is consistent with the use of tridecyl alcohol.[4][6][9]

Physicochemical Properties
Tridecyl trimellitate is a viscous, clear to light yellow, oily liquid that is practically odorless.[3][4]

It is characterized by its high viscosity, good thermal stability, and low volatility.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://zhonglanindustry.com/product/tridecyl-trimellitate/
https://zhonglanindustry.com/product/cas-94109-09-8/
https://www.industrialchemicals.gov.au/sites/default/files/LTD1654%20Public%20Report%20PDF.pdf
https://www.atamanchemicals.com/tridecyl-trimellitate_u35267/
https://zhonglanindustry.com/product/tridecyl-trimellitate/
http://www.thegoodscentscompany.com/data/rw1368451.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecyl-Trimellitate
https://www.atamanchemicals.com/tridecyl-trimellitate_u35267/
https://zhonglanindustry.com/product/tridecyl-trimellitate/
https://www.industrialchemicals.gov.au/sites/default/files/LTD1654%20Public%20Report%20PDF.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5877113.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecyl-Trimellitate
https://zhonglanindustry.com/product/tridecyl-trimellitate/
https://www.industrialchemicals.gov.au/sites/default/files/LTD1654%20Public%20Report%20PDF.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5877113.aspx
https://www.atamanchemicals.com/tridecyl-trimellitate_u35267/
https://zhonglanindustry.com/product/tridecyl-trimellitate/
https://www.atamanchemicals.com/tridecyl-trimellitate_u33072/
https://www.gdsoyoung.com/tridecyl-trimellitate-cas-94109-09-8-cas-70225-05-7-product/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15442053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Appearance
Light yellow to transparent

liquid
[4]

Boiling Point 744.88 °C (estimated) [7][10]

Density (25°C) 0.950 - 0.955 g/cm³ [4]

Refractive Index (25°C) 1.483 - 1.486 [4]

Flash Point 286.10 °C (estimated) [7]

Solubility
Insoluble in water; soluble in

oils and organic solvents.
[3][7]

Experimental Protocols
Synthesis of Tridecyl Trimellitate
The most common method for synthesizing tridecyl trimellitate is through the direct

esterification of trimellitic anhydride with tridecyl alcohol.[1]

Materials:

Trimellitic anhydride

Tridecyl alcohol

Catalyst (e.g., an acid catalyst)

Inert gas (e.g., nitrogen) for blanketing

Reaction vessel equipped with a stirrer, thermometer, and a condenser with a water

separator.

Procedure:

Charging the Reactor: The reaction vessel is charged with trimellitic anhydride and tridecyl

alcohol. A molar excess of the alcohol is typically used to drive the reaction to completion.
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Addition of Catalyst: A suitable acid catalyst is added to the reaction mixture.

Reaction Conditions: The mixture is heated to a temperature range of 190-220°C under a

nitrogen blanket to prevent oxidation.

Water Removal: The reaction produces water as a byproduct, which is continuously removed

using a water separator to shift the equilibrium towards the formation of the tri-ester.

Monitoring the Reaction: The progress of the reaction is monitored by measuring the amount

of water collected or by analyzing the acid value of the reaction mixture. The reaction is

considered complete when the theoretical amount of water has been collected and the acid

value is low and stable.

Purification: After the reaction is complete, the excess tridecyl alcohol is removed by vacuum

distillation. The crude product is then purified, which may involve neutralization, washing with

water, and drying to yield the final tridecyl trimellitate product.

Analytical Methods
The purity and identity of tridecyl trimellitate can be confirmed using standard analytical

techniques:

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the

ester carbonyl stretch.[6]

Gas-Liquid Chromatography (GLC): To determine the purity of the final product and to

identify any residual starting materials or byproducts.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural elucidation.[8]

Mass Spectrometry (MS): To confirm the molecular weight.[8]

Applications and Safety
Primary Applications
Tridecyl trimellitate is valued for its emollient and film-forming properties, making it a common

ingredient in a wide range of cosmetic and personal care products, including:
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Lipsticks and lip glosses[1]

Night creams and eye creams[1]

Foundations and eyeliners[6]

Hand and face creams[6]

Sunscreens, where it can improve water resistance[3]

Its ability to disperse pigments also makes it highly useful in color cosmetics.[1] In industrial

applications, it serves as a plasticizer.

Safety and Toxicology
The safety of tridecyl trimellitate has been assessed by various regulatory bodies. The

Cosmetic Ingredient Review (CIR) Expert Panel concluded that it is safe in cosmetics in the

present practices of use and concentration when formulated to be non-irritating.[8][11]

Dermal Irritation and Sensitization: In clinical testing, a lipstick formulation containing 22.3%

tridecyl trimellitate was not found to be irritating or to induce a phototoxic response.[11] It

was also not a sensitizer in human repeated insult patch tests.[11]

Endocrine Disruption Potential: An analogue, triethylhexyl trimellitate, has been studied for

endocrine-disrupting activity with mixed results in in-vitro studies.[11] However, due to the

low dermal absorption of trialkyl trimellitates, the CIR Panel was not concerned about

potential endocrine effects from cosmetic use.[11]

Regulatory Status: In Australia, when used at concentrations of ≤40% in certain cosmetics

and ≤9% in hand and face creams, it is not considered to pose an unreasonable risk to

public health.[6]

Logical Relationships and Workflows
Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of tridecyl trimellitate.
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Caption: A flowchart of the tridecyl trimellitate synthesis process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TRIDECYL TRIMELLITATE - Ataman Kimya [atamanchemicals.com]

2. Cosmetic Raw Materials Tridecyl Trimellitate CAS 94109-09-8 CAS 70225-05-7 Suppliers,
Factory | SOYOUNG [gdsoyoung.com]

3. TRIDECYL TRIMELLITATE - Ataman Kimya [atamanchemicals.com]

4. zhonglanindustry.com [zhonglanindustry.com]

5. zhonglanindustry.com [zhonglanindustry.com]

6. industrialchemicals.gov.au [industrialchemicals.gov.au]

7. tridecyl trimellitate, 94109-09-8 [thegoodscentscompany.com]

8. Tridecyl Trimellitate | C39H66O6 | CID 61333 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. 94109-09-8 CAS MSDS (tri(tridecyl) benzene-1,2,4-tricarboxylate) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

10. specialchem.com [specialchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15442053?utm_src=pdf-body-img
https://www.benchchem.com/product/b15442053?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/tridecyl-trimellitate_u33072/
https://www.gdsoyoung.com/tridecyl-trimellitate-cas-94109-09-8-cas-70225-05-7-product/
https://www.gdsoyoung.com/tridecyl-trimellitate-cas-94109-09-8-cas-70225-05-7-product/
https://www.atamanchemicals.com/tridecyl-trimellitate_u35267/
https://zhonglanindustry.com/product/tridecyl-trimellitate/
https://zhonglanindustry.com/product/cas-94109-09-8/
https://www.industrialchemicals.gov.au/sites/default/files/LTD1654%20Public%20Report%20PDF.pdf
http://www.thegoodscentscompany.com/data/rw1368451.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecyl-Trimellitate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5877113.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5877113.aspx
https://www.specialchem.com/cosmetics/inci-ingredients/tridecyl-trimellitate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15442053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. cir-safety.org [cir-safety.org]

To cite this document: BenchChem. [Monotridecyl trimellitate molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15442053#monotridecyl-trimellitate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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